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Compound of Interest

Compound Name: 2,2-Dimethylbutane-1,4-diol

Cat. No.: B1353512 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information and a step-by-step plan for the safe and compliant

disposal of 2,2-Dimethylbutane-1,4-diol.

Hazard Profile and Safety Considerations
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2,2-Dimethylbutane-1,4-diol is classified with the following hazards:

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation[1]

Given these hazards, it is imperative to handle this chemical with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. All handling

should be performed in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary
For quick reference, the following table summarizes key data for 2,2-Dimethylbutane-1,4-diol.
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Property Value Source

Molecular Formula C₆H₁₄O₂ PubChem

Molecular Weight 118.17 g/mol PubChem

GHS Hazard Codes H315, H319, H335 PubChem

GHS Precautionary Codes

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

PubChem

Step-by-Step Disposal Protocol
The disposal of 2,2-Dimethylbutane-1,4-diol must be conducted in accordance with local,

state, and federal regulations. It should be treated as hazardous waste unless determined

otherwise by a qualified professional.

Step 1: Waste Identification and Segregation

Do not dispose of 2,2-Dimethylbutane-1,4-diol down the drain.

Segregate waste containing this chemical from other waste streams to avoid incompatible

mixtures.

Keep solid and liquid waste forms separate.

Step 2: Containerization

Use a designated, leak-proof, and chemically compatible container for waste accumulation.

The original container is often a suitable choice.

Ensure the container is in good condition and can be securely sealed.

Step 3: Labeling
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Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "2,2-Dimethylbutane-1,4-diol."

Indicate the specific hazards (e.g., "Irritant").

Note the accumulation start date on the label.

Step 4: Storage

Store the sealed waste container in a designated satellite accumulation area.

This area should be under the control of the laboratory personnel, away from ignition

sources, and in a location that prevents accidental spills.

Ensure secondary containment is in place.

Step 5: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

The precautionary statement P501 specifically directs to "Dispose of contents/container to an

approved waste disposal plant."[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,2-
Dimethylbutane-1,4-diol.
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Caption: Disposal workflow for 2,2-Dimethylbutane-1,4-diol.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2,2-Dimethylbutane-1,4-diol, thereby protecting themselves, their colleagues, and

the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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